(2S,3S)-2-acetamido-3-hydroxybutanoic acid
Description
“(2S,3S)-2-acetamido-3-hydroxybutanoic acid” is also known as D-(-)-tartaric acid or D-(-)-2,3-dihydroxysuccinic acid . It has a molecular formula of C4H6O6 .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, it’s worth noting that the synthesis of similar compounds often involves complex organic reactions .
Molecular Structure Analysis
The compound has a tetrahedral geometry, which is a 3D geometry usually represented by perspective drawings or Fisher projections . The 2R,3R stereoisomer is the mirror image of 2S,3S, and the 2R,3S stereoisomer is the mirror image of 2S,3R .
Safety and Hazards
While specific safety and hazard information for “(2S,3S)-2-acetamido-3-hydroxybutanoic acid” is not available, it’s important to handle all chemicals with appropriate safety measures. For example, one should avoid breathing dust/fume/gas/mist/vapours/spray, and wear protective gloves/protective clothing/eye protection/face protection .
Future Directions
While specific future directions for “(2S,3S)-2-acetamido-3-hydroxybutanoic acid” are not available, research into similar compounds suggests a continued interest in natural products for chronic diseases . Additionally, the development of new synthesis methods for complex organic compounds remains an active area of research .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S,3S)-2-acetamido-3-hydroxybutanoic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include protection of the hydroxyl group, formation of the amide bond, and deprotection of the hydroxyl group.", "Starting Materials": [ "L-aspartic acid", "acetic anhydride", "N,N-dimethylformamide", "triethylamine", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "magnesium sulfate" ], "Reaction": [ "Protection of the hydroxyl group: L-aspartic acid is treated with acetic anhydride and triethylamine in N,N-dimethylformamide to form the protected intermediate.", "Formation of the amide bond: The protected intermediate is then reacted with ammonia in methanol to form the amide bond.", "Deprotection of the hydroxyl group: The protected intermediate is treated with hydrochloric acid and sodium hydroxide to remove the protecting group and form the final product, (2S,3S)-2-acetamido-3-hydroxybutanoic acid.", "Purification: The final product is purified by precipitation with diethyl ether and drying over magnesium sulfate." ] } | |
CAS RN |
55024-24-3 |
Molecular Formula |
C6H11NO4 |
Molecular Weight |
161.2 |
Purity |
91 |
Origin of Product |
United States |
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